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Cat. No.: B1319493 Get Quote

Introduction
4-Isopropoxycyclohexanone is a substituted cyclic ketone of interest in various fields of

chemical synthesis, including pharmaceutical and materials science. Its molecular structure,

featuring a polar ketone group and a moderately bulky isopropoxy group on a cyclohexane

ring, suggests physical properties that are crucial for its handling, reaction design, and

purification. This guide provides a comprehensive overview of the boiling and melting points of

4-Isopropoxycyclohexanone, with a focus on the experimental methodologies for their

determination, tailored for researchers, scientists, and drug development professionals. While

specific, experimentally verified data for this compound is not readily available in public

literature, this guide will provide a theoretical estimation based on structurally similar

compounds and detail the rigorous experimental procedures for determining these vital

physical constants.

Theoretical Estimation of Physical Properties
In the absence of direct experimental data, the physical properties of a novel compound can be

estimated by analyzing the trends within its homologous series and related structures. The

boiling and melting points of a substance are primarily governed by the strength of its

intermolecular forces. For 4-Isopropoxycyclohexanone, these forces include London

dispersion forces, dipole-dipole interactions due to the polar carbonyl group, and steric effects

from the isopropoxy group.
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To provide a scientifically grounded estimation, we can compare it to the known properties of

cyclohexanone and other 4-substituted cyclohexanones.

Compound
Molecular Weight (
g/mol )

Boiling Point (°C) Melting Point (°C)

Cyclohexanone 98.14 155.65[1][2] -47[1][2]

4-

Methylcyclohexanone
112.17 169-171[3][4] -40.6[3]

4-Ethylcyclohexanone 126.20 192-194[5] 9.25 (estimate)[5]

4-

Methoxycyclohexanon

e

128.17 189[6][7] Not available

4-

Isopropoxycyclohexan

one

156.22 Estimated: 200-220 Estimated: < 25

The boiling point of substituted cyclohexanones generally increases with molecular weight due

to stronger van der Waals forces.[8] The addition of an isopropoxy group significantly increases

the molecular weight compared to the other examples. Therefore, the boiling point of 4-
Isopropoxycyclohexanone is expected to be higher than that of 4-ethylcyclohexanone and 4-

methoxycyclohexanone. A reasonable estimate would be in the range of 200-220 °C at

atmospheric pressure.

The melting point is more complex to predict as it is influenced by both intermolecular forces

and the efficiency of crystal lattice packing. The presence of the somewhat bulky and flexible

isopropoxy group might disrupt efficient crystal packing, potentially leading to a low melting

point, likely below room temperature.

Experimental Determination of Physical Properties
Given the absence of established data, experimental determination of the boiling and melting

points of 4-Isopropoxycyclohexanone is essential for its proper characterization. The

following sections detail the standard, reliable protocols for these measurements.
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Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The sharpness

of the melting point range is a good indicator of purity.[9]

This is a common and accurate method for determining the melting point of a crystalline solid.

[9]

Protocol:

Sample Preparation: A small amount of the crystalline 4-Isopropoxycyclohexanone is finely

ground and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Rapid Determination (Optional but Recommended): A preliminary rapid heating is performed

to get an approximate melting point range.

Accurate Determination: A fresh sample is heated at a slow rate (1-2 °C per minute) as the

temperature approaches the approximate melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid has turned into a liquid (completion of melting) are

recorded as the melting point range.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.[10]

This method is suitable for small quantities of liquid.[10]

Protocol:

Sample Preparation: A small amount of liquid 4-Isopropoxycyclohexanone (a few drops) is

placed in a small test tube or a fusion tube.
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Capillary Insertion: A melting point capillary tube is sealed at one end and placed, open end

down, into the liquid.

Apparatus Setup: The test tube is attached to a thermometer and heated in a heating bath

(e.g., a Thiele tube with mineral oil).

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is then discontinued.

Boiling Point Reading: The liquid is allowed to cool. The temperature at which the bubbling

stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a novel compound like 4-Isopropoxycyclohexanone.
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Caption: Workflow for the determination of physical properties.

Significance in Research and Drug Development
Accurate knowledge of the boiling and melting points of 4-Isopropoxycyclohexanone is

critical for several reasons:
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Purification: The boiling point is essential for designing purification protocols such as

distillation. A significant difference between the boiling points of the desired compound and

any impurities allows for efficient separation.

Reaction Conditions: The boiling point dictates the maximum temperature for a reaction

conducted at atmospheric pressure if the compound is used as a solvent or a neat reactant.

Compound Identification and Purity: The melting point range is a crucial parameter for

identifying a compound and assessing its purity. A sharp melting range typically indicates a

high degree of purity.[9]

Physical State and Handling: These properties determine the physical state of the compound

at ambient temperature, which is vital for its storage and handling.

Solubility and Formulation: In drug development, the physical properties of a molecule

influence its solubility and formulation characteristics, which are key determinants of its

bioavailability.

Conclusion
While the definitive boiling and melting points of 4-Isopropoxycyclohexanone await

experimental verification, this guide provides a robust framework for their estimation and

determination. The detailed protocols and the underlying scientific principles offer researchers

and drug development professionals the necessary tools to accurately characterize this and

other novel chemical entities. Rigorous adherence to these experimental methodologies is

paramount for ensuring the quality and reliability of data in any scientific endeavor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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